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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605

Technical Support Center: ER-27319 Maleate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on ensuring the complete dissolution of ER-27319
maleate for experimental use.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended solvents for dissolving ER-27319 maleate?

Al: ER-27319 maleate is soluble in both water and dimethyl sulfoxide (DMSO).[1][2][3] For cell
culture experiments, it is common to first prepare a concentrated stock solution in DMSO.

Q2: What is the maximum concentration of ER-27319 maleate that can be achieved in these
solvents?

A2: The maximum solubility of ER-27319 maleate is approximately 75 mM in water and 100
mM in DMSO.[1][2][3]

Q3: | am observing precipitation when preparing my solution. What can | do?

A3: If you observe precipitation or phase separation during preparation, applying heat and/or
sonication can help to facilitate complete dissolution.[4]

Q4: Are there established protocols for preparing ER-27319 maleate for in vivo studies?
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A4: Yes, for in vivo studies, specific formulations are recommended to ensure solubility and
bioavailability. One such protocol involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% saline.[4] Another option is to use 10% DMSO in a 20% SBE-(-CD solution in
saline.[4]

Quantitative Solubility Data

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
Water 75 29.71
DMSO 100 39.62

This data is based on a molecular weight of 396.17 g/mol for ER-27319 maleate.[2][3]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

Materials:

o ER-27319 maleate powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)
Procedure:

e Weigh out the desired amount of ER-27319 maleate powder. For example, to prepare 1 mL
of a 100 mM stock solution, you will need 39.62 mg.

e Add the appropriate volume of DMSO to the powder.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/er-27319.html
https://www.medchemexpress.com/er-27319.html
https://www.benchchem.com/product/b1671605?utm_src=pdf-body
https://www.tocris.com/products/er-27319-maleate_2471
https://www.bio-techne.com/p/small-molecules-peptides/er-27319-maleate_2471
https://www.benchchem.com/product/b1671605?utm_src=pdf-body
https://www.benchchem.com/product/b1671605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Vortex the solution vigorously until the powder is completely dissolved.

If the powder does not dissolve completely, you may warm the solution briefly in a water bath
(not exceeding 37°C) or use a sonicator for short bursts until the solution is clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[4]

Protocol 2: Preparation of a Working Solution for Cell
Culture

Materials:

e 100 mM ER-27319 maleate stock solution in DMSO
o Appropriate cell culture medium

Procedure:

e Thaw a vial of the 100 mM stock solution.

 Dilute the stock solution directly into the cell culture medium to the desired final
concentration. For example, to prepare 1 mL of a 100 uM working solution, add 1 pL of the
100 mM stock solution to 999 pL of cell culture medium.

» Mix the working solution thoroughly by gentle pipetting or inversion before adding it to your
cells.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation upon dilution in

aqueous buffer or media

The final concentration of
DMSO may be too low to

maintain solubility.

Ensure the final DMSO
concentration in your working
solution is sufficient to keep
ER-27319 maleate dissolved.
If precipitation persists,
consider using a co-solvent
system as described for in vivo

preparations.

Cloudy or hazy solution after

vortexing

Incomplete dissolution.

Gently warm the solution in a
water bath (up to 37°C) or use
a sonicator for brief intervals

until the solution clears.[4]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Aliquot stock solutions into
single-use volumes and store
them at -20°C or -80°C.[4]
Avoid repeated freezing and

thawing.
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Caption: Workflow for dissolving ER-27319 maleate.
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Caption: Troubleshooting dissolution issues with ER-27319 maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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maleate-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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